molecular formula C12H17IN2 B8492466 1-(4-Iodo-2-methylphenyl)-4-methylpiperazine

1-(4-Iodo-2-methylphenyl)-4-methylpiperazine

Cat. No.: B8492466
M. Wt: 316.18 g/mol
InChI Key: HEFNBSPKSURLMR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Iodo-2-methylphenyl)-4-methylpiperazine is a useful research compound. Its molecular formula is C12H17IN2 and its molecular weight is 316.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H17IN2

Molecular Weight

316.18 g/mol

IUPAC Name

1-(4-iodo-2-methylphenyl)-4-methylpiperazine

InChI

InChI=1S/C12H17IN2/c1-10-9-11(13)3-4-12(10)15-7-5-14(2)6-8-15/h3-4,9H,5-8H2,1-2H3

InChI Key

HEFNBSPKSURLMR-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)I)N2CCN(CC2)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of bis(pyridine)iodonium tetrafluoroborate (2.15 g, 5.78 mmol) and DCM (50 mL) at rt was added 1-methyl-4-o-tolylpiperazine (1.00 g, 5.26 mmol). A solution of trifluoromethanesulfonic acid (1 mL, 11 mmol) in DCM (25 mL) was added over about 3 min at rt. The mixture was then treated with saturated aqueous Na2S2O3 (30 mL), extracted with DCM (2×50 mL), washed with brine, dried over Na2SO4, filtered and concentrated in vacuo. The residue was purified by silica gel column chromatography (EtOAc/petroleum ether: 20%-100%) to give 1-(4-iodo-2-methylphenyl)-4-methylpiperazine, (0.40 g, 24%).
Quantity
2.15 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step Two
Quantity
1 mL
Type
reactant
Reaction Step Three
Name
Quantity
25 mL
Type
solvent
Reaction Step Three
Name
Na2S2O3
Quantity
30 mL
Type
reactant
Reaction Step Four

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